Cas no 65383-61-1 (4H-1-Benzopyran-4-one,2,3-dihydro-6,7-dimethoxy-2,2-dimethyl-)

• Product Name: 4H-1-Benzopyran-4-one,2,3-dihydro-6,7-dimethoxy-2,2-dimethyl-
• CAS No: 65383-61-1
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 512646
• PubChem ID: 24858104
• Update Time: 2025-06-08

4H-1-Benzopyran-4-one,2,3-dihydro-6,7-dimethoxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-6,7-dimethoxy-2,2-dimethyl-
• 6,7-dimethoxy-2,2-dimethyl-3H-chromen-4-one
• 6,7-Dimethoxy-2,2-Dimethyl-4-Chloromanone
• 6,7-DIMETHOXY-2,2-DIMETHYL-4-CHROMANONE
• 6,7-dimethoxy-2,2-dimethylchroman-4-one
• 2,2-Dimethyl-6,7-dimethoxy-4-chromanone
• 2,2-dimethyl-6,7-dimethoxychroman-4-one
• 2,3-dihydro-6,7-dimethoxy-2,2-dimethyl-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one,2,3-dihydro-6,7-dimethoxy-2,2-dimethyl
• 6,7-dimethoxy-2,2-dimethyl-chroman-4-one
• 6,7-dimethoxy-2,2-dimethylchromanone
• 4H-1-Benzopyran-4-one, 2,3-dihydro-6,7-dimethoxy-2,2-dimethyl-
• 65383-61-1
• BRD-K72777839-001-01-6
• SCHEMBL4243740
• InChI=1/C13H16O4/c1-13(2)7-9(14)8-5-11(15-3)12(16-4)6-10(8)17-13/h5-6H,7H2,1-4H
• Oprea1_775581
• CHEBI:204257
• AKOS015916683
• HMS1529G07
• 6-methoxy-7-methoxy-2,2-dimethyl-4-chromanone
• Maybridge4_002955
• 6,7-dimethoxy-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one
• FT-0766775
• CCG-249273
• EINECS 265-726-4
• 6,7-Dimethoxy-2,2-dimethyl-2,3-dihydro-4H-chromen-4-one #
• 6,7-Dimethoxy-2,2-dimethyl-4-chromanone, 98%
• NS00035870
• DTXSID0070312
• 4H-1-Benzopyran-4-one, 2,3-dihydro-6,7-dimethoxy-2,2,-dimethyl-

• MDL： MFCD00012092
• Inchi： 1S/C13H16O4/c1-13(2)7-9(14)8-5-11(15-3)12(16-4)6-10(8)17-13/h5-6H,7H2,1-4H3
• InChI Key： OMWVNQFGCGNZHE-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=CC=2C(CC1(C)C)=O)OC)OC

Computed Properties

• Exact Mass: 236.10500
• Monoisotopic Mass: 236.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Color/Form: solid
• Density: 1.123
• Melting Point: 105-107 °C (lit.)
• Boiling Point: 357.6°C at 760 mmHg
• Flash Point: 158°C
• Refractive Index: 1.509
• PSA: 44.76000
• LogP: 2.44760
• Solubility: Not available

4H-1-Benzopyran-4-one,2,3-dihydro-6,7-dimethoxy-2,2-dimethyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 4H-1-Benzopyran-4-one,2,3-dihydro-6,7-dimethoxy-2,2-dimethyl-

Comprehensive Overview of 4H-1-Benzopyran-4-one, 2,3-dihydro-6,7-dimethoxy-2,2-dimethyl- (CAS No. 65383-61-1)

4H-1-Benzopyran-4-one, 2,3-dihydro-6,7-dimethoxy-2,2-dimethyl- (CAS No. 65383-61-1) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as Dihydrochalcone, is a member of the benzopyran family and has garnered considerable attention due to its potential therapeutic applications and unique structural characteristics.

The chemical structure of 4H-1-Benzopyran-4-one, 2,3-dihydro-6,7-dimethoxy-2,2-dimethyl- is characterized by a benzopyran core with specific substituents. The presence of two methoxy groups at the 6 and 7 positions and two methyl groups at the 2 position contributes to its stability and reactivity. These functional groups play a crucial role in the compound's biological activity and its interactions with various biological targets.

Recent studies have highlighted the diverse biological activities of 4H-1-Benzopyran-4-one, 2,3-dihydro-6,7-dimethoxy-2,2-dimethyl-. One notable area of research is its potential as an antioxidant. Antioxidants are essential in preventing oxidative stress, which is linked to various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antioxidant properties by scavenging free radicals and inhibiting lipid peroxidation.

In addition to its antioxidant activity, 4H-1-Benzopyran-4-one, 2,3-dihydro-6,7-dimethoxy-2,2-dimethyl- has been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds with anti-inflammatory properties are highly sought after in drug development. A study in the European Journal of Pharmacology demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The neuroprotective potential of 4H-1-Benzopyran-4-one, 2,3-dihydro-6,7-dimethoxy-2,2-dimethyl- has also been explored. Neurodegenerative diseases like Alzheimer's and Parkinson's are characterized by progressive neuronal loss. Research conducted at the University of California has shown that this compound can protect neurons from oxidative damage and promote neuronal survival by modulating signaling pathways involved in cell death.

Beyond its therapeutic applications, 4H-1-Benzopyran-4-one, 2,3-dihydro-6,7-dimethoxy-2,2-dimethyl- is also of interest in synthetic chemistry due to its unique structural features. The benzopyran core provides a versatile scaffold for the synthesis of more complex molecules with enhanced biological activities. Chemists have utilized this compound as a starting material for the development of novel drugs and bioactive compounds.

The synthesis of 4H-1-Benzopyran-4-one, 2,3-dihydro-6,7-dimethoxy-2,2-dimethyl- involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include condensation reactions followed by reduction steps to introduce the necessary functional groups. Advances in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In conclusion, 4H-1-Benzopyran-4-one, 2,3-dihydro-6,7-dimethoxy-2,2-dimethyl- (CAS No. 65383-61-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its antioxidant, anti-inflammatory, and neuroprotective properties make it a valuable candidate for drug development. Additionally, its unique chemical structure provides a robust platform for further synthetic modifications and applications in various fields of chemistry.